N-(3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl)-3,4,5-trimethoxy-N-(2-methoxyphenyl)benzamide

• IUPAC Name: N-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-3,4,5-trimethoxy-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C32H30N2O7/c1-38-25-15-6-5-14-24(25)33(30(35)21-18-26(39-2)29(41-4)27(19-21)40-3)16-9-17-34-31(36)22-12-7-10-20-11-8-13-23(28(20)22)32(34)37/h5-8,10-15,18-19H,9,16-17H2,1-4H3
• InChI Key: CDUBOQQHYOXROU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N(CCCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C(=O)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C32H30N2O7
• Molecular Weight: 554.6 g/mol

Description

The compound is a derivative of the benzo[de]isoquinoline-1,3-dione system. These types of compounds are often synthesized for use in chemosensor systems.

Synthesis Analysis

New derivatives of the benzo[de]isoquinoline-1,3-dione system containing an amino group were synthesized by the reaction of 2-benzyl-6-bromobenzo[de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups leads to imines, amines, thioureas, and hydrazones.

Molecular Structure Analysis

The molecular structure of these types of compounds often contains an amino group, which can be further transformed, particularly with the introduction of additional complex-forming fragments and/or fluorophores.

Chemical Reactions Analysis

The reaction of aromatic aldehydes and 2-hydroxymethylenebenzo[b]thiophen-3-one with the amine gave a series of imines. The reactions are accompanied by disappearance of the signal for the NH2 group protons in the 1H NMR spectra and by the appearance of signals for additional aromatic and CH protons.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary greatly depending on the specific structure and functional groups present.

Mechanism of Action

These types of compounds often exhibit high chemosensor selectivity in the determination of anions. The principal mechanism of the action of these sensor systems is the PET (photoinduced electron transfer) effect.

Future Directions

The development of new derivatives and functionalizations of the benzo[de]isoquinoline-1,3-dione system is an active area of research. These compounds have potential applications in chemosensor systems and other areas of chemistry.